![molecular formula C10H10N4O B6263738 1-ethyl-4-hydroxy-6-methyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile CAS No. 2225136-82-1](/img/no-structure.png)
1-ethyl-4-hydroxy-6-methyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1H-pyrazolo[3,4-b]pyridine derivatives are a group of heterocyclic compounds that have been the subject of extensive research . They are known to exhibit a wide range of biological activities and are used in the development of various pharmaceuticals .
Synthesis Analysis
The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives has been systematized according to the method to assemble the pyrazolopyridine system . Various synthetic strategies and approaches have been reported, including Friedländer condensation, synthesis from anthranilic acid derivatives, and multicomponent synthesis .Molecular Structure Analysis
1H-pyrazolo[3,4-b]pyridines are three-membered azaheterocyclic systems composed of a pyrazole and a pyridine fragment . The parent structure can be modified with a number of substituents that greatly influence the physical, photophysical, and biological properties .Chemical Reactions Analysis
The chemical reactions involving 1H-pyrazolo[3,4-b]pyridine derivatives are diverse and depend on the specific substituents present on the pyrazolopyridine system .Physical And Chemical Properties Analysis
The physical and chemical properties of 1H-pyrazolo[3,4-b]pyridine derivatives can vary widely depending on the specific substituents present on the pyrazolopyridine system .Scientific Research Applications
Biomedical Applications
Pyrazolo[3,4-b]pyridines have been extensively studied for their potential biomedical applications . They have been included in more than 5500 references and 2400 patents to date .
Antimicrobial Applications
Compounds with the pyrazolopyrimidine moiety, which is structurally similar to pyrazolo[3,4-b]pyridines, have been used in the design of many pharmaceutical compounds with antimicrobial applications .
Antitumor Applications
These compounds have also shown potential in antitumor applications . Their structural analogs are considered promising substrates for the development of drugs for tumor treatment .
Anti-Inflammatory Applications
Pyrazolo[3,4-b]pyridines have shown potential in anti-inflammatory applications . They have been studied for their role in treating inflammatory diseases .
Antidiabetic Applications
Compounds with the pyrazolopyrimidine moiety have shown potential in antidiabetic applications .
Anti-Alzheimer’s Disease Applications
These compounds have also been studied for their potential use in the treatment of Alzheimer’s disease .
Cardiovascular Applications
Pyrazolo[3,4-b]pyridines and their structural analogs have been studied for their potential in treating cardiovascular diseases .
Antiviral Applications
These compounds have shown potential in antiviral applications . Their structural analogs are considered promising substrates for the development of antiviral drugs .
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-ethyl-4-hydroxy-6-methyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile involves the reaction of 4-hydroxy-6-methyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile with ethyl iodide in the presence of a base to form the desired product.", "Starting Materials": [ "4-hydroxy-6-methyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile", "Ethyl iodide", "Base (such as potassium carbonate or sodium hydroxide)" ], "Reaction": [ "To a stirred solution of 4-hydroxy-6-methyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile in a suitable solvent (such as DMF or DMSO), add the base and stir for a few minutes.", "Add ethyl iodide to the reaction mixture and stir for several hours at room temperature or under reflux.", "After completion of the reaction, cool the mixture and filter the precipitated product.", "Wash the product with a suitable solvent (such as water or ethanol) and dry under vacuum to obtain the desired product, 1-ethyl-4-hydroxy-6-methyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile." ] } | |
CAS RN |
2225136-82-1 |
Product Name |
1-ethyl-4-hydroxy-6-methyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile |
Molecular Formula |
C10H10N4O |
Molecular Weight |
202.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.